molecular formula C7H11NS B8624562 2-(Propylthio)-1H-pyrrole

2-(Propylthio)-1H-pyrrole

Cat. No. B8624562
M. Wt: 141.24 g/mol
InChI Key: TWPRWSPUSCHGBD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Propylthio)-1H-pyrrole is a useful research compound. Its molecular formula is C7H11NS and its molecular weight is 141.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(Propylthio)-1H-pyrrole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(Propylthio)-1H-pyrrole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-(Propylthio)-1H-pyrrole

Molecular Formula

C7H11NS

Molecular Weight

141.24 g/mol

IUPAC Name

2-propylsulfanyl-1H-pyrrole

InChI

InChI=1S/C7H11NS/c1-2-6-9-7-4-3-5-8-7/h3-5,8H,2,6H2,1H3

InChI Key

TWPRWSPUSCHGBD-UHFFFAOYSA-N

Canonical SMILES

CCCSC1=CC=CN1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of pyrrole (6.7 g., 0.10 mole) and thiourea (7.6 g., 0.10 mole) in 50% aqueous ethanol (500 ml.) was stirred at room temperature under nitrogen while a solution of potassium iodide (16.6 g., 0.10 mole) and iodine (12.7 g., 0.05 mole) in water (100 ml.) was added dropwise. The solution was cooled to 0° and a solution of propyl iodide (18 g., 0.105 mole) in methanol (20 ml.) was added followed by the dropwise addition of a solution of potassium hydroxide (5.6 g.) in 50% aqueous methanol (40 ml.). The mixture was stirred for a further 1.5 hours at room temperature and the solution then neutralized by the addition of solid carbon dioxide. The reaction mixture was poured into a solution of sodium chloride (25 g.) in water (100 ml.) and the solution extracted with methylene chloride (3×50 ml.). The organic extracts were combined, dried over sodium sulphate and the solvent evaporated to give an oil which was distilled under reduced pressure to yield 2-n-propylthiopyrrole (1.0 g.), B.P. 115° at 15 mm.
Quantity
6.7 g
Type
reactant
Reaction Step One
Quantity
7.6 g
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One
Quantity
16.6 g
Type
reactant
Reaction Step Two
Quantity
12.7 g
Type
reactant
Reaction Step Two
Name
Quantity
100 mL
Type
solvent
Reaction Step Two
Quantity
18 g
Type
reactant
Reaction Step Three
Quantity
20 mL
Type
solvent
Reaction Step Three
Quantity
5.6 g
Type
reactant
Reaction Step Four
Quantity
40 mL
Type
solvent
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Quantity
25 g
Type
reactant
Reaction Step Six
Name
Quantity
100 mL
Type
solvent
Reaction Step Six

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